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Compound of Interest

Compound Name: 1-Formylpyrrolidine

Cat. No.: B1209714

For Researchers, Scientists, and Drug Development Professionals: A comprehensive analysis
of two key formamide solvents, 1-Formylpyrrolidine and N-formylmorpholine, reveals distinct
performance characteristics, safety profiles, and application suitabilities crucial for informed
selection in chemical synthesis and drug development.

This guide provides an objective comparison of 1-Formylpyrrolidine and N-formylmorpholine,
offering a detailed examination of their physical and chemical properties, performance in key
synthetic applications, and their respective safety and environmental considerations. While N-
formylmorpholine is a well-established solvent in industrial processes such as aromatic
extraction and extractive distillation, this report also sheds light on the potential of 1-
Formylpyrrolidine, a structurally similar yet less documented alternative.

At a Glance: Key Property Comparison

A summary of the fundamental physical and chemical properties of 1-Formylpyrrolidine and
N-formylmorpholine is presented below, highlighting the key differences that influence their
behavior and application.
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Property 1-Formylpyrrolidine N-Formylmorpholine
Molecular Formula CsHsNO CsHoaNO2[1][2][3]
Molecular Weight 99.13 g/mol 115.13 g/mol [3][4]
Boiling Point 92-94 °C at 15 mmHg[5][6] 239 °C (462 °F; 512 K)[7]
Melting Point Not readily available 21 °C (70 °F; 294 K)[7]
Density 1.04 g/mL at 25 °C[5][6] 1.145 g/cm3 at 26 °C[7]
Flash Point 95 °C (203 °F) - closed cup[8] 118 °C (244.4 °F)[1]
N ) ) Soluble in water, alcohol, and
Solubility Soluble in organic solvents.
ether.[9]

] o Colorless to pale yellow

Appearance Clear slightly yellow liquid[6][8]

liquid[2][10]

Performance in Synthesis: A Tale of Two Solvents

N-formylmorpholine (NFM) has carved a significant niche in the chemical industry, primarily due
to its exceptional selectivity for aromatic hydrocarbons.[11] This property makes it a highly
effective solvent in processes like extractive distillation for the recovery of aromatics from
reformate, pyrolysis gasoline, and coke oven light oil.[12] Its high boiling point and thermal
stability are advantageous in high-temperature applications.[11] Furthermore, NFM is
recognized for its role in natural gas purification, where it efficiently absorbs acid gases such as
CO:z and H2S.[11] Beyond its solvent capabilities, NFM also serves as a formylating agent in
organic synthesis, reacting with Grignard reagents and organolithium compounds to produce
aldehydes.[13]

1-Formylpyrrolidine, on the other hand, is less documented in large-scale industrial
applications. Its primary recognized use is as a monomer constituent of gas clathrate inhibitors.
[6] It has also been utilized in the synthesis of specific organic compounds, such as 1-oxa-3,4-
dimethyl-5-(1-pyrrolldino)-2,2-di(tert-butyl)silacyclopentane and 1-oxa-4-isopropyl-5-(1-
pyrrolidino)-2,2-di(tert-butyl)silacyclopentane.[6] While direct comparative data on its
performance against NFM in applications like extractive distillation and aromatic extraction is
scarce, its structural similarity suggests potential utility that warrants further investigation.
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Experimental Protocols: Synthesis of the Solvents

Detailed methodologies for the synthesis of both compounds are crucial for their application
and further study.

Synthesis of N-Formylmorpholine

Several methods for the synthesis of N-formylmorpholine have been reported, with the reaction
of morpholine and formic acid being a common approach.[14][15][16]

A Representative Protocol:

One established method involves the dropwise addition of formic acid to stirred morpholine in a
silicon oil bath at 50 °C. Following the addition, the mixture is connected to a distillation system,
and the temperature is gradually increased. The distillation of the product occurs, with the first
drop appearing at 96 °C and continuing until the temperature reaches 120 °C.[14] Another
approach utilizes a two-step process involving an initial adiabatic reaction of morpholine and
formic acid, followed by reactive distillation to continuously remove the water generated and
drive the reaction to completion.[17]

Morpholine N-Formylmorpholine

Intermediate

AT VESEE —————————— P> Reactive Distillation

(Adiabatic Reaction)

Formic Acid Water (byproduct)

Click to download full resolution via product page

Caption: Synthesis of N-formylmorpholine.

Synthesis of 1-Formylpyrrolidine

Information on the industrial-scale synthesis of 1-Formylpyrrolidine is limited. However,
laboratory-scale preparations can be inferred from general organic chemistry principles. A likely
route would involve the formylation of pyrrolidine, for which various methods exist. One
potential method is the reaction of pyrrolidine with a suitable formylating agent, such as formic
acid or a formic acid derivative.
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Caption: Potential synthesis of 1-Formylpyrrolidine.

Safety and Environmental Considerations

A critical aspect of solvent selection is a thorough understanding of the associated hazards and
environmental impact.

N-Formylmorpholine

N-formylmorpholine is considered to have low toxicity and is relatively stable.[9] However, it can
cause skin and eye irritation.[9] Proper handling procedures, including the use of personal
protective equipment such as gloves and goggles, are recommended.[15] From an
environmental perspective, NFM is considered a "green solvent” in some contexts due to its
low vapor pressure, which reduces volatile organic compound (VOC) emissions compared to
more volatile solvents.[11] Its biodegradability is considered moderate.[15] The parent
compound, morpholine, is biodegradable and is not expected to bioaccumulate. However, a
key concern with morpholine and its derivatives is the potential for nitrosation to form N-
nitrosomorpholine (NMOR), a known carcinogen, under certain environmental conditions.[18]

1-Formylpyrrolidine

The safety data for 1-Formylpyrrolidine is less comprehensive. It is classified as a
combustible liquid. Available information suggests it can be irritating to the skin and eyes, and
vapours should not be inhaled. Detailed toxicological studies and a comprehensive
assessment of its environmental fate are not as readily available as for NFM. The parent
amine, pyrrolidine, can be oxidized by certain microorganisms.[18] Given the potential for
amine-containing compounds to undergo nitrosation, the formation of carcinogenic
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nitrosamines from 1-Formylpyrrolidine under specific conditions cannot be ruled out and
warrants further investigation.

Conclusion and Future Outlook

N-formylmorpholine is a well-characterized and versatile solvent with established applications
in industrial synthesis, particularly in aromatic extraction. Its performance benefits are well-
documented, though considerations regarding its potential for nitrosamine formation remain.

1-Formylpyrrolidine presents itself as a potential alternative, with similar structural features.
However, a significant data gap exists concerning its performance in key industrial applications,
as well as its comprehensive toxicological and environmental profile. Further research is
imperative to fully assess its viability as a replacement or complementary solvent to N-
formylmorpholine. For researchers and drug development professionals, the choice between
these two solvents will depend on the specific requirements of the synthesis, with N-
formylmorpholine being the more established and predictable option for now. The potential of 1-
Formylpyrrolidine remains an area ripe for exploration, offering the possibility of new
applications and improved processes pending further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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